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Compound of Interest

Compound Name: 2,3-Dibromo-4-iodopyridine

Cat. No.: B15244767 Get Quote

A comprehensive spectroscopic comparison of two constitutional isomers of dibromo-

iodopyridine, namely 2-Bromo-5-iodopyridine and 5-Bromo-2-iodopyridine, is presented below.

This guide provides a detailed analysis of their ¹H NMR, IR, and Mass Spectrometry data,

supported by experimental protocols and visual diagrams to aid researchers, scientists, and

professionals in the field of drug development.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 2-Bromo-5-iodopyridine and 5-

Bromo-2-iodopyridine.

Table 1: ¹H NMR Spectroscopic Data
Compound Solvent

Chemical Shift (δ) and
Multiplicity

2-Bromo-5-iodopyridine Information not available ¹H NMR spectrum available[1]

5-Bromo-2-iodopyridine Information not available ¹H NMR spectrum available[2]

A detailed analysis of the ¹H NMR spectra was not available in the search results. The provided

links indicate the existence of the spectra.

Table 2: Infrared (IR) Spectroscopic Data
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Compound Technique
Key Vibrational
Frequencies (cm⁻¹)

2-Bromo-5-iodopyridine ATR-Neat
Spectrum available on

PubChem[3]

5-Bromo-2-iodopyridine ATR-Neat
Spectrum available on

PubChem[4]

Specific peak assignments for the IR spectra were not detailed in the search results. The data

is available for review on the PubChem database.

Table 3: Mass Spectrometry (MS) Data
Compound Ionization Method

Mass-to-Charge Ratio
(m/z)

2-Bromo-5-iodopyridine GC-MS
Spectrum available on

PubChem[3]

5-Bromo-2-iodopyridine GC-MS
Spectrum available on

PubChem[4]

The PubChem database provides the mass spectra for both isomers, which can be used for

structural confirmation and analysis.

Table 4: Physical Properties
Compound Molecular Formula

Molecular Weight (
g/mol )

Melting Point (°C)

2-Bromo-5-

iodopyridine
C₅H₃BrIN 283.89 121-123

5-Bromo-2-

iodopyridine
C₅H₃BrIN 283.89 113-117[5]

Experimental Protocols
Detailed experimental protocols for the acquisition of the spectroscopic data are outlined below.
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Infrared (IR) Spectroscopy
The IR spectra for both 2-Bromo-5-iodopyridine and 5-Bromo-2-iodopyridine were obtained

using an Attenuated Total Reflectance (ATR) technique with a Bruker Tensor 27 FT-IR

instrument. The samples were analyzed neat (DuraSamplIR II)[3][4].

Mass Spectrometry (MS)
The mass spectra for both isomers were acquired using a Gas Chromatography-Mass

Spectrometry (GC-MS) system. For 2-Bromo-5-iodopyridine, a Finnigan MAT ITD-700

instrument was used[3]. The specific instrumentation for 5-Bromo-2-iodopyridine is also

documented in the PubChem database[4].

Nuclear Magnetic Resonance (NMR) Spectroscopy
While the ¹H NMR spectra for both compounds are available, the specific experimental

conditions such as the solvent, instrument, and frequency were not provided in the available

search results[1][2]. For 2-Amino-5-bromo-3-iodopyridine, a related but different compound, the

¹H NMR spectrum was obtained using a Bruker AVANCE DMX-500 spectrometer with TMS as

an internal standard and CDCl₃ as the solvent[6].

Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of chemical

isomers.
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Caption: Workflow for Spectroscopic Comparison of Isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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